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Compound of Interest

Compound Name: 5'-O-DMT-Bz-rC

Cat. No.: B1140002 Get Quote

This in-depth technical guide provides comprehensive information on the solubility and proper

storage conditions for 5'-O-DMT-Bz-rC (5'-O-(4,4'-Dimethoxytrityl)-N⁴-benzoyl-2'-O-benzoyl-

cytidine), a modified nucleoside crucial for the synthesis of DNA and RNA. Adherence to these

guidelines is essential to ensure the integrity and efficacy of the compound in research and

drug development applications.

Solubility Data
The solubility of 5'-O-DMT-Bz-rC is a critical factor for its effective use in various experimental

settings. Quantitative data for its solubility in Dimethyl Sulfoxide (DMSO) has been established,

while its solubility in other organic solvents is qualitative, based on its common use in

oligonucleotide synthesis.

Table 1: Solubility of 5'-O-DMT-Bz-rC
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Solvent Concentration Observations

Dimethyl Sulfoxide (DMSO) 100 mg/mL (153.92 mM)

Requires sonication for

complete dissolution. It is

recommended to use newly

opened, anhydrous DMSO as

the compound's solubility can

be significantly impacted by

moisture.[1]

Acetonitrile Soluble

Commonly used as a solvent

for nucleoside

phosphoramidites during

oligonucleotide synthesis.[2]

Dichloromethane Soluble

A suitable solvent for

dissolving protected

trinucleotides, suggesting

compatibility.

Tetrahydrofuran (THF) Soluble

Used as a solvent for capping

solutions in oligonucleotide

synthesis.[2]

Storage and Stability
Proper storage is paramount to prevent the degradation of 5'-O-DMT-Bz-rC. The

dimethoxytrityl (DMT) group is sensitive to acidic conditions, and the benzoyl protecting group

can be labile under certain conditions.

Table 2: Recommended Storage Conditions for 5'-O-DMT-Bz-rC
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Format
Storage
Temperature

Duration
Additional
Precautions

Solid (Powder) 4°C 2 years Protect from light.[3]

Solid (Powder) -20°C 3 years Protect from light.

Stock Solution in

DMSO
-20°C 1 month

Protect from light.

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Stock Solution in

DMSO
-80°C 6 months

Protect from light.

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Experimental Protocols
This section outlines detailed methodologies for the preparation of stock solutions of 5'-O-DMT-
Bz-rC.

Preparation of a 100 mg/mL Stock Solution in DMSO
Materials:

5'-O-DMT-Bz-rC solid

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened bottle

Sterile, RNase-free microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Protocol:
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Pre-weighing: Allow the vial of solid 5'-O-DMT-Bz-rC to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: In a sterile, RNase-free environment, weigh the desired amount of 5'-O-DMT-Bz-
rC into a suitable tube or vial.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve a final

concentration of 100 mg/mL.

Initial Mixing: Briefly vortex the solution to suspend the solid.

Sonication: Place the tube or vial in an ultrasonic water bath. Sonicate for 5-10 minutes, or

until the solid is completely dissolved.[1] The solution should be clear.

Aliquoting: To prevent degradation from multiple freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes in sterile, RNase-free tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1] Always protect the solutions from light.

Workflow and Logical Relationships
The following diagram illustrates the recommended workflow for handling, dissolving, and

storing 5'-O-DMT-Bz-rC to maintain its quality and stability.
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Workflow for Handling 5'-O-DMT-Bz-rC

Receiving and Initial Storage

Stock Solution Preparation

Solution Storage and Use

Receive Compound

Equilibrate to Room Temperature

Store Solid at 4°C or -20°C
(Protect from Light)

Weigh Solid in
RNase-free Environment

Add Anhydrous DMSO

Vortex Briefly

Sonicate until Dissolved

Aliquot into Single-Use Tubes

Store at -20°C or -80°C
(Protect from Light)

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for the proper handling and preparation of 5'-O-DMT-Bz-rC stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dmt-bz-rc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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